(2-Chloro-6-fluorophenyl)(4-(5-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound (2-Chloro-6-fluorophenyl)(4-(5-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazin-1-yl)methanone
is a complex organic molecule. It contains several functional groups and rings, including a chlorofluorophenyl group, a cyclopropyl group, an oxadiazol group, a pyridinyl group, and a piperazinyl group .
Scientific Research Applications
Metabolic Pathways and Disposition
The compound has been explored for its metabolic pathways and disposition in the human body. A study on SB-649868, a related compound, revealed its extensive metabolism and almost complete elimination over a period, primarily via feces. This study provides insights into the metabolic pathways and disposition of similar compounds, which could be relevant for understanding the behavior of (2-Chloro-6-fluorophenyl)(4-(5-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazin-1-yl)methanone in the human body (Renzulli et al., 2011).
Pharmacodynamics and Therapeutic Applications
The pharmacodynamics of related compounds have been explored to understand their therapeutic applications. For example, venetoclax, an inhibitor of the B-cell lymphoma-2 protein, has been studied for its absorption, metabolism, and excretion in humans, providing insights into the pharmacodynamics of similar compounds (Liu et al., 2017).
Receptor Occupancy and Potential Therapeutic Uses
Compounds with similar structures have been studied for their receptor occupancy and potential therapeutic uses. For instance, DU 125530, a novel 5-HT(1A) antagonist, has been explored for its potential applications in treating anxiety and mood disorders, indicating the possible therapeutic relevance of this compound in similar conditions (Rabiner et al., 2002).
Properties
IUPAC Name |
(2-chloro-6-fluorophenyl)-[4-[5-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19ClFN5O2/c22-15-2-1-3-16(23)18(15)21(29)28-10-8-27(9-11-28)17-7-6-14(12-24-17)19-25-20(30-26-19)13-4-5-13/h1-3,6-7,12-13H,4-5,8-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKCVNESBOUEMGB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NC(=NO2)C3=CN=C(C=C3)N4CCN(CC4)C(=O)C5=C(C=CC=C5Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19ClFN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.